Cas no 2171147-46-7 ((2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopentanoic acid)

• Product Name: (2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopentanoic acid
• CAS No: 2171147-46-7
• MF: C₂₄H₂₈N₂O₅
• MW: 424.489526748657
• CID: 6415072
• PubChem ID: 165816328
• Update Time: 2025-06-12

(2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopentanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopentanoic acid
• 2171147-46-7
• EN300-1514020
• (2S)-2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]pentanoic acid

• Inchi： 1S/C24H28N2O5/c1-2-8-21(23(28)29)26-22(27)13-7-14-25-24(30)31-15-20-18-11-5-3-9-16(18)17-10-4-6-12-19(17)20/h3-6,9-12,20-21H,2,7-8,13-15H2,1H3,(H,25,30)(H,26,27)(H,28,29)/t21-/m0/s1
• InChI Key： WMCMJTBTXKTYOK-NRFANRHFSA-N
• SMILES： O(C(NCCCC(N[C@H](C(=O)O)CCC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 424.19982200g/mol
• Monoisotopic Mass: 424.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 11
• Complexity: 603
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 105Ų

Additional information on (2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopentanoic acid

Comprehensive Overview of (2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopentanoic acid (CAS No. 2171147-46-7)

The compound (2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopentanoic acid (CAS No. 2171147-46-7) is a specialized Fmoc-protected amino acid derivative widely utilized in peptide synthesis and bioconjugation. Its unique structure, featuring an Fmoc group and a pentanoic acid backbone, makes it a valuable building block in pharmaceutical research and drug development. Researchers often search for "Fmoc-amino acid applications" or "CAS 2171147-46-7 solubility," reflecting its relevance in modern biochemical studies.

In recent years, the demand for custom peptide synthesis has surged, driven by advancements in targeted drug delivery and precision medicine. This compound’s Fmoc-protected amine group ensures compatibility with solid-phase peptide synthesis (SPPS), a technique frequently queried as "SPPS protocol optimization." Its carboxylic acid terminus further enables conjugation with other biomolecules, addressing popular search terms like "peptide linker strategies" and "bioconjugation techniques."

The stability and reactivity of CAS 2171147-46-7 under varying pH conditions are critical for high-yield peptide coupling. Laboratories often investigate "Fmoc deprotection methods" or "amino acid derivative storage" to maximize efficiency. Additionally, its role in fluorescent labeling aligns with trending topics such as "imaging probes in cancer research," highlighting its interdisciplinary applications.

From a synthetic chemistry perspective, this compound’s chiral purity (denoted by the (2S) configuration) is vital for enantioselective synthesis, a subject often explored under "chiral building blocks in APIs." Its solubility in organic solvents (e.g., DMF or DMSO) is another frequently searched parameter, particularly for automated peptide synthesizers.

In summary, (2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopentanoic acid bridges gaps between chemical synthesis and biomedical innovation. Its versatility answers contemporary queries like "Fmoc-amino acid cost-effectiveness" and "green chemistry in peptide synthesis," cementing its status as a cornerstone in life sciences.